![molecular formula C17H27NO3 B6239947 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine CAS No. 2378501-37-0](/img/no-structure.png)
4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine
Overview
Description
4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine (4-DEEPM) is a chemical compound that has been studied extensively in recent years due to its potential applications in scientific research. It is a derivative of morpholine and is used in various organic synthesis reactions as a catalyst or reagent. 4-DEEPM can be used to synthesize a variety of compounds, including heterocyclic molecules and polymers. In addition, it has been found to have a number of biochemical and physiological effects that make it a promising compound for further research.
Scientific Research Applications
4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine has been used in a number of scientific research applications, including organic synthesis, biocatalysis, and drug delivery. In organic synthesis, 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine has been used as a catalyst or reagent to synthesize a variety of compounds, including heterocyclic molecules and polymers. In biocatalysis, 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine has been used as an enzyme inhibitor to study the mechanism of enzyme action. In drug delivery, 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine has been used to deliver drugs to specific target sites in the body.
Mechanism of Action
The mechanism of action of 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine is not yet fully understood. However, it is believed that the compound binds to enzymes in the body, which inhibits their activity. This inhibition of enzyme activity can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, which can lead to an increased bioavailability of the drugs. In addition, 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine has been found to have anti-inflammatory and antioxidant effects, as well as the ability to reduce the levels of cholesterol and triglycerides in the blood.
Advantages and Limitations for Lab Experiments
4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. In addition, it is relatively inexpensive and can be used in a variety of laboratory applications. However, there are also some limitations to using 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. In addition, it is not very effective at low concentrations, which can limit its use in certain applications.
Future Directions
The potential future directions for 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine are numerous. Further research into its mechanism of action and biochemical and physiological effects could lead to new applications in drug delivery and other areas. In addition, further research could lead to the development of new methods for synthesizing 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine, which could make it more widely available for laboratory experiments. Finally, further research into the potential toxicity of 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine could lead to new safety protocols for its use in laboratory experiments.
Synthesis Methods
4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine can be synthesized in two steps from commercially available starting materials. The first step involves the reaction of 4-bromo-2-chloro-2-methylphenol with ethylene glycol in the presence of sodium hydroxide to form 4-(2,2-diethoxyethyl)phenol. The second step involves the reaction of 4-(2,2-diethoxyethyl)phenol with morpholine in the presence of a catalyst to form 4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine' involves the reaction of 4-(chloromethyl)phenylmorpholine with 2,2-diethoxyethyl magnesium bromide, followed by the removal of the protecting groups using acid hydrolysis.", "Starting Materials": [ "4-(chloromethyl)phenylmorpholine", "2,2-diethoxyethane", "magnesium", "bromine", "sulfuric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: Preparation of 2,2-diethoxyethyl magnesium bromide by reacting 2,2-diethoxyethane with magnesium and bromine in anhydrous ether.", "Step 2: Reaction of 4-(chloromethyl)phenylmorpholine with 2,2-diethoxyethyl magnesium bromide in anhydrous ether to form the desired compound.", "Step 3: Removal of the protecting groups using acid hydrolysis with sulfuric acid and sodium hydroxide to obtain the final product." ] } | |
CAS RN |
2378501-37-0 |
Product Name |
4-{[4-(2,2-diethoxyethyl)phenyl]methyl}morpholine |
Molecular Formula |
C17H27NO3 |
Molecular Weight |
293.4 |
Purity |
95 |
Origin of Product |
United States |
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